Cas no 2580238-80-6 (ethyl 1-aminospiro3.5nonane-7-carboxylate)

• Product Name: ethyl 1-aminospiro3.5nonane-7-carboxylate
• CAS No: 2580238-80-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5661194
• PubChem ID: 165892421
• Update Time: 2025-06-08

ethyl 1-aminospiro3.5nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27733165
• 2580238-80-6
• ethyl 1-aminospiro[3.5]nonane-7-carboxylate
• ethyl 1-aminospiro3.5nonane-7-carboxylate

• Inchi： 1S/C12H21NO2/c1-2-15-11(14)9-3-6-12(7-4-9)8-5-10(12)13/h9-10H,2-8,13H2,1H3
• InChI Key： OSXKAECZAOLLNP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC2(CC1)CCC2N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 1-aminospiro3.5nonane-7-carboxylate

Professional Introduction to Ethyl 1-aminospiro3.5nonane-7-carboxylate (CAS No. 2580238-80-6)

Ethyl 1-aminospiro3.5nonane-7-carboxylate, identified by its CAS number 2580238-80-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amide derivative has garnered attention due to its unique structural properties and potential biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of ethyl 1-aminospiro3.5nonane-7-carboxylate consists of a spirocyclic core, which is a fused ring system containing both an amine and a carboxylate functional group. This configuration imparts distinct chemical and pharmacological characteristics that are being explored for their therapeutic potential. The compound's spirocyclic nature contributes to its stability and bioavailability, which are critical factors in the design of novel pharmaceutical agents.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple binding interactions with biological targets. Ethyl 1-aminospiro3.5nonane-7-carboxylate, with its dual functional groups, is particularly intriguing as it can interact with enzymes and receptors in diverse ways. This versatility makes it a promising scaffold for the development of drugs targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of ethyl 1-aminospiro3.5nonane-7-carboxylate is its potential as a precursor for more complex pharmacophores. Researchers have been exploring its derivatives to identify novel compounds with enhanced biological activity and improved pharmacokinetic profiles. For instance, modifications at the amine and carboxylate positions can lead to compounds with improved solubility, reduced toxicity, and increased selectivity for specific biological targets.

The synthesis of ethyl 1-aminospiro3.5nonane-7-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to optimize the production process. These techniques not only improve efficiency but also allow for the introduction of structural diversity, enabling the exploration of a wide range of biological activities.

Recent studies have highlighted the potential of ethyl 1-aminospiro3.5nonane-7-carboxylate in modulating enzymatic pathways associated with inflammation and pain management. Preclinical investigations have shown that derivatives of this compound can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. These findings suggest that ethyl 1-aminospiro3.5nonane-7-carboxylate could be a valuable starting point for developing novel anti-inflammatory agents.

Another area of interest is the potential application of ethyl 1-aminospiro3.5nonane-7-carboxylate in treating neurological disorders. The spirocyclic core structure suggests that this compound may interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Further research is needed to elucidate the exact mechanisms of action and to identify optimal dosing regimens for therapeutic efficacy.

The pharmacokinetic properties of ethyl 1-aminospiro3.5nonane-7-carboxylate are also being carefully evaluated to ensure its suitability for clinical use. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, indicating its potential for systemic administration. However, further investigation into its metabolic pathways and potential drug-drug interactions is necessary to fully assess its safety profile.

In conclusion, ethyl 1-aminospiro3.5nonane-7-carboxylate (CAS No. 2580238-80-6) represents a promising compound in the realm of pharmaceutical research due to its unique structural features and potential biological activities. Its spirocyclic core and functional groups make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it holds significant promise for improving human health and well-being.